Cas no 406233-35-0 (4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide)

• Product Name: 4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide
• CAS No: 406233-35-0
• MF: C₁₈H₂₄N₄O₄S₂
• MW: 424.537561416626
• MDL: MFCD16251357
• CID: 825801
• Update Time: 2026-04-29

4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(R)-3-Dimethylamino-1-[(phenylsulfanyl)methyl]propyl]amino]-3-nitrobenzenesulfonamide
• 4-[[(R)-3-DIMETHYLAMINO-1-[(PHENYLSULFANYL)METHYL]PROPYL]AMINO]-3-NITROBENZENESULFONAMIDE,YELLOW SOLID
• 4-[[4-(dimethylamino)-1-phenylsulfanylbutan-2-yl]amino]-3-nitrobenzenesulfonamide
• (R)-4-(4-dimethylamino-1-(phenylthio)-butan-2-ylamino)-3-nitro-benzenesulfonami
• 4-(((1R)-3-(dimethylamino)-1-((phenylthio)methyl)propyl)amino)-3-nitrobenzenesulfonamide
• 4-({(1R)-3-(dimethylamino)-1-[(phenylsulphanyl)methyl]propyl}amino)-3-nitrobenzenesulphonamide
• 4-[[(2R)-4-(dimethylamino)-1-phenylsulfanylbutan-2-yl]amino]-3-nitrobenzenesulfonamide
• 4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide

• MDL： MFCD16251357
• Inchi： InChI=1S/C18H24N4O4S2/c1-21(2)11-10-14(13-27-15-6-4-3-5-7-15)20-17-9-8-16(28(19,25)26)12-18(17)22(23)24/h3-9,12,14,20H,10-11,13H2,1-2H3,(H2,19,25,26)/t14-/m1/s1
• InChI Key： GVJKLSTZIFMTKH-CQSZACIVSA-N
• SMILES： CN(C)CC[C@H](CSC1=CC=CC=C1)NC2=C(C=C(C=C2)S(=O)(=O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 424.12400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 154.93000
• LogP: 5.14400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide

Recent Advances in the Study of 4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide (CAS: 406233-35-0)

The compound 4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide (CAS: 406233-35-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the unique structural features of 4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide, which contribute to its bioactivity. The compound's sulfonamide moiety and nitro group are believed to play critical roles in its interaction with biological targets, particularly in enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of carbonic anhydrase isoforms, suggesting potential applications in treating glaucoma and certain cancers.

In addition to its enzyme inhibitory properties, research has explored the compound's potential as an antimicrobial agent. A recent in vitro study revealed its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

The synthesis of 4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide has also seen advancements. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies indicate limited oral bioavailability, prompting research into prodrug formulations and novel delivery systems. Additionally, ongoing toxicology studies aim to establish safety profiles at therapeutic doses.

In conclusion, 4-(R)-3-Dimethylamino-1-(phenylsulfanyl)methylpropylamino-3-nitrobenzenesulfonamide represents a promising scaffold for drug development across multiple therapeutic areas. Continued research into its structure-activity relationships and mechanism of action will be crucial for translating these findings into clinical applications.